Cas no 69132-29-2 (1-(4-Amino-5-chloro-2-methylphenyl)pyrrolidin-2-one)

• Product Name: 1-(4-Amino-5-chloro-2-methylphenyl)pyrrolidin-2-one
• CAS No: 69132-29-2
• MF: C₁₁H₁₃ClN₂O
• MW: 224.686721563339
• MDL: MFCD26928924
• CID: 5611055
• PubChem ID: 13062328
• Update Time: 2025-08-04

1-(4-Amino-5-chloro-2-methylphenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 69132-29-2
• 1-(4-amino-5-chloro-2-methylphenyl)pyrrolidin-2-one
• EN300-844463
• 1-(4-Amino-5-chloro-2-methylphenyl)pyrrolidin-2-one

• MDL： MFCD26928924
• Inchi： 1S/C11H13ClN2O/c1-7-5-9(13)8(12)6-10(7)14-4-2-3-11(14)15/h5-6H,2-4,13H2,1H3
• InChI Key： OEBJMFHDKOSECF-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(C)=C(C=1)N1C(CCC1)=O)N

Computed Properties

• Exact Mass: 224.0716407g/mol
• Monoisotopic Mass: 224.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-(4-Amino-5-chloro-2-methylphenyl)pyrrolidin-2-one

Introduction to 1-(4-Amino-5-chloro-2-methylphenyl)pyrrolidin-2-one and its CAS No. 69132-29-2

1-(4-Amino-5-chloro-2-methylphenyl)pyrrolidin-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 69132-29-2, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic molecule has garnered attention due to its structural complexity and potential applications in drug discovery and medicinal chemistry. The compound features a pyrrolidinone core linked to a substituted aromatic ring, making it a versatile scaffold for developing novel therapeutic agents.

The structural motif of 1-(4-Amino-5-chloro-2-methylphenyl)pyrrolidin-2-one incorporates both electron-donating and electron-withdrawing groups, which can influence its reactivity and biological activity. The presence of an amino group at the para position relative to the chloro substituent on the phenyl ring introduces a site for further functionalization, enabling the synthesis of derivatives with tailored properties. This flexibility makes it a valuable intermediate in the development of small-molecule drugs targeting various biological pathways.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrrolidinone derivatives. These compounds have been investigated for their roles in modulating enzyme activity, interacting with protein targets, and exhibiting antimicrobial properties. The specific arrangement of substituents in 1-(4-Amino-5-chloro-2-methylphenyl)pyrrolidin-2-one suggests that it may possess inhibitory effects on certain kinases or other enzymes involved in inflammatory responses and cancer progression.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. Researchers have utilized computational methods to predict its binding affinity to various protein targets, identifying promising candidates for further optimization. The chloro and methyl substituents on the phenyl ring are particularly noteworthy, as they can enhance lipophilicity and improve membrane permeability, which are critical factors for oral bioavailability.

Recent studies have highlighted the importance of pyrrolidinone derivatives in addressing unmet medical needs. For instance, modifications to the core structure have led to compounds with enhanced selectivity for specific therapeutic targets, reducing off-target effects. The amino group at position 4 of the phenyl ring provides a handle for conjugation with other pharmacophores, allowing for the design of prodrugs or dual-action molecules.

The synthesis of 1-(4-Amino-5-chloro-2-methylphenyl)pyrrolidin-2-one involves multi-step organic reactions, typically starting from readily available precursors. The process often requires careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient routes, incorporating green chemistry principles to minimize waste and improve sustainability.

In addition to its pharmaceutical applications, this compound has shown promise in material science. Its ability to form stable complexes with other molecules makes it useful in designing functional materials for drug delivery systems or as a component in polymer formulations. The versatility of its structure allows for further exploration in both academic and industrial research settings.

The regulatory landscape for compounds like 1-(4-Amino-5-chloro-2-methylphenyl)pyrrolidin-2-one is another critical consideration. While not classified as a hazardous or controlled substance under current regulations, adherence to good manufacturing practices (GMP) is essential to ensure safety and quality control during production and handling. Compliance with international standards such as those set by the International Council for Harmonisation (ICH) is crucial for advancing clinical development.

Future directions in research may focus on expanding the chemical space explored by this scaffold through structural diversification. Techniques such as combinatorial chemistry and high-throughput screening can accelerate the discovery process by generating libraries of derivatives for rapid evaluation. The integration of machine learning algorithms into virtual screening efforts promises to enhance hit identification and optimization pipelines.

Collaborative efforts between academia and industry are increasingly vital in translating laboratory findings into tangible therapeutic benefits. 1-(4-Amino-5-chloro-2-methylphenyl)pyrrolidin-2-one exemplifies how fundamental research can pave the way for innovative drug candidates addressing complex diseases. Its unique structural features continue to inspire new synthetic strategies and pharmacological investigations.